3-Methoxy-2,2-dimethylpropane-1-sulfonamide
Overview
Description
3-Methoxy-2,2-dimethylpropane-1-sulfonamide is a chemical compound with the CAS Number: 1484317-86-3 . It has a molecular weight of 181.26 . The IUPAC name for this compound is 3-methoxy-2,2-dimethyl-1-propanesulfonamide .
Molecular Structure Analysis
The InChI code for 3-Methoxy-2,2-dimethylpropane-1-sulfonamide is 1S/C6H15NO3S/c1-6(2,4-10-3)5-11(7,8)9/h4-5H2,1-3H3,(H2,7,8,9) . This indicates that the molecule consists of a propane backbone with two methyl groups and a methoxy group attached to the carbon atoms. A sulfonamide group is also attached to the propane backbone .Physical And Chemical Properties Analysis
3-Methoxy-2,2-dimethylpropane-1-sulfonamide is a powder at room temperature .Scientific Research Applications
Antiviral Applications
3-Methoxy-2,2-dimethylpropane-1-sulfonamide: has shown potential in antiviral treatments, particularly in the inhibition of Human Papillomavirus (HPV). A study has evaluated its efficacy in the form of polymer film-forming systems for the treatment of plantar warts, showing significant outcomes in reducing wart size and quantity .
Pharmaceutical Synthesis
This compound serves as a building block in pharmaceutical synthesis. It’s used to create more complex molecules that can have various therapeutic effects. Its stability and reactivity make it suitable for constructing pharmacophores, which are parts of a molecular structure that is responsible for its biological activity .
Medicinal Chemistry
In medicinal chemistry, 3-Methoxy-2,2-dimethylpropane-1-sulfonamide is utilized for the design of new drug candidates. Its molecular structure can be modified to interact with specific biological targets, such as enzymes or receptors, which can lead to the development of new medications .
Chemical Research
This compound is used in chemical research to study reaction mechanisms and pathways. Its unique structure allows scientists to explore different chemical reactions, which can contribute to the understanding of organic synthesis processes .
Biochemical Studies
3-Methoxy-2,2-dimethylpropane-1-sulfonamide: is also used in biochemical studies to investigate the interaction between small molecules and biological macromolecules. This can help in understanding the molecular basis of diseases and the development of therapeutic strategies .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-methoxy-2,2-dimethylpropane-1-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO3S/c1-6(2,4-10-3)5-11(7,8)9/h4-5H2,1-3H3,(H2,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNGHOLRFPPIQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC)CS(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-2,2-dimethylpropane-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[6-methoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide](/img/structure/B2861096.png)
![1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(4-methoxyphenyl)methyl)piperidine-4-carboxamide](/img/structure/B2861097.png)
![N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide](/img/structure/B2861098.png)
![4-chloro-N'-[(1E)-[8-chloro-3-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methylidene]benzohydrazide](/img/structure/B2861099.png)
![2-[(3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-chloro-4-fluorophenyl)acetamide](/img/structure/B2861105.png)
